Cas no 2137677-78-0 (1-Azaspiro[4.5]decan-2-one, 4-(tetrahydro-2-furanyl)-)
1-Azaspiro[4.5]decan-2-one, 4-(tetrahydro-2-furanyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Azaspiro[4.5]decan-2-one, 4-(tetrahydro-2-furanyl)-
-
- Inchi: 1S/C13H21NO2/c15-12-9-10(11-5-4-8-16-11)13(14-12)6-2-1-3-7-13/h10-11H,1-9H2,(H,14,15)
- InChI Key: VHHKPQDGBZSNKG-UHFFFAOYSA-N
- SMILES: N1C2(CCCCC2)C(C2CCCO2)CC1=O
1-Azaspiro[4.5]decan-2-one, 4-(tetrahydro-2-furanyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-790722-0.05g |
4-(oxolan-2-yl)-1-azaspiro[4.5]decan-2-one |
2137677-78-0 | 95.0% | 0.05g |
$1068.0 | 2025-02-22 | |
| Enamine | EN300-790722-0.1g |
4-(oxolan-2-yl)-1-azaspiro[4.5]decan-2-one |
2137677-78-0 | 95.0% | 0.1g |
$1119.0 | 2025-02-22 | |
| Enamine | EN300-790722-0.25g |
4-(oxolan-2-yl)-1-azaspiro[4.5]decan-2-one |
2137677-78-0 | 95.0% | 0.25g |
$1170.0 | 2025-02-22 | |
| Enamine | EN300-790722-0.5g |
4-(oxolan-2-yl)-1-azaspiro[4.5]decan-2-one |
2137677-78-0 | 95.0% | 0.5g |
$1221.0 | 2025-02-22 | |
| Enamine | EN300-790722-1.0g |
4-(oxolan-2-yl)-1-azaspiro[4.5]decan-2-one |
2137677-78-0 | 95.0% | 1.0g |
$1272.0 | 2025-02-22 | |
| Enamine | EN300-790722-2.5g |
4-(oxolan-2-yl)-1-azaspiro[4.5]decan-2-one |
2137677-78-0 | 95.0% | 2.5g |
$2492.0 | 2025-02-22 | |
| Enamine | EN300-790722-5.0g |
4-(oxolan-2-yl)-1-azaspiro[4.5]decan-2-one |
2137677-78-0 | 95.0% | 5.0g |
$3687.0 | 2025-02-22 | |
| Enamine | EN300-790722-10.0g |
4-(oxolan-2-yl)-1-azaspiro[4.5]decan-2-one |
2137677-78-0 | 95.0% | 10.0g |
$5467.0 | 2025-02-22 |
1-Azaspiro[4.5]decan-2-one, 4-(tetrahydro-2-furanyl)- Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 1-Azaspiro[4.5]decan-2-one, 4-(tetrahydro-2-furanyl)-
Introduction to 1-Azaspiro[4.5]decan-2-one, 4-(tetrahydro-2-furanyl) (CAS No. 2137677-78-0)
1-Azaspiro[4.5]decan-2-one, 4-(tetrahydro-2-furanyl) (CAS No. 2137677-78-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive spirocyclic structure, where two rings are connected through a single atom. The presence of the tetrahydrofuran moiety in the structure adds to its complexity and potential biological activity.
The chemical structure of 1-Azaspiro[4.5]decan-2-one, 4-(tetrahydro-2-furanyl) is composed of a spirocyclic core with an azaspiro ring and a tetrahydrofuran ring attached at the 4-position. This configuration imparts unique physicochemical properties that make it an attractive candidate for various applications in drug discovery and development. The compound's spirocyclic nature provides it with enhanced stability and conformational rigidity, which can be beneficial in optimizing pharmacokinetic and pharmacodynamic properties.
In recent years, there has been a growing interest in the development of spirocyclic compounds for their potential therapeutic applications. Research has shown that spirocyclic structures can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific structure of 1-Azaspiro[4.5]decan-2-one, 4-(tetrahydro-2-furanyl) has been explored for its potential as a lead compound in the development of novel drugs targeting various diseases.
One of the key areas of research involving 1-Azaspiro[4.5]decan-2-one, 4-(tetrahydro-2-furanyl) is its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease (IBD) are major health concerns worldwide, and there is a continuous need for new and effective treatments. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models. These findings suggest that 1-Azaspiro[4.5]decan-2-one, 4-(tetrahydro-2-furanyl) could be a valuable candidate for further development as an anti-inflammatory drug.
Beyond its anti-inflammatory properties, 1-Azaspiro[4.5]decan-2-one, 4-(tetrahydro-2-furanyl) has also shown promise in antiviral research. Viral infections pose significant challenges to global health, and the development of new antiviral agents is crucial for combating emerging and re-emerging viral threats. Recent studies have indicated that this compound can inhibit the replication of several viruses, including influenza virus and human immunodeficiency virus (HIV). The mechanism by which it exerts its antiviral effects is still under investigation, but preliminary data suggest that it may interfere with viral entry or replication processes.
In addition to its anti-inflammatory and antiviral activities, 1-Azaspiro[4.5]decan-2-one, 4-(tetrahydro-2-furanyl) has also been studied for its potential anticancer properties. Cancer remains one of the leading causes of mortality worldwide, and there is an urgent need for new therapeutic strategies to improve patient outcomes. Research has shown that this compound can induce apoptosis in various cancer cell lines and inhibit tumor growth in animal models. The exact mechanisms underlying its anticancer effects are not fully understood but may involve modulation of signaling pathways involved in cell proliferation and survival.
The synthesis of 1-Azaspiro[4.5]decan-2-one, 4-(tetrahydro-2-furanyl) has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of a suitable azaspiro intermediate with a tetrahydrofuran derivative under controlled conditions. The choice of reagents and reaction conditions can significantly impact the efficiency and selectivity of the synthesis process. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.
The pharmacokinetic properties of 1-Azaspiro[4.5]decan-2-one, 4-(tetrahydro-2-furanyl) have also been extensively studied to understand its behavior in biological systems. Pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity are crucial for evaluating the safety and efficacy of any potential drug candidate. Preclinical studies have shown that this compound exhibits favorable ADME properties, with good oral bioavailability and low toxicity profiles in animal models.
Clinical trials are an essential step in translating preclinical findings into therapeutic applications. While clinical trials involving 1-Azaspiro[4.5]decan-2-one, 4-(tetrahydro-2-furanyl) are still in their early stages, preliminary results are promising. Phase I trials have demonstrated that the compound is well-tolerated by human subjects at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing to Phase II trials to evaluate its efficacy in specific disease conditions.
In conclusion, 1-Azaspiro[4.5]decan-2-one, 4-(tetrahydro-2-furanyl) (CAS No. 2137677-78-0) is a promising compound with diverse biological activities that make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Its unique structural features and favorable pharmacokinetic properties position it as a potential lead compound for developing novel drugs targeting inflammatory diseases, viral infections, and cancer. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its therapeutic potential for clinical applications.
2137677-78-0 (1-Azaspiro[4.5]decan-2-one, 4-(tetrahydro-2-furanyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)